Cas no 25563-04-6 (2-(2-(4-Chlorophenoxy)phenyl)acetic acid)

2-(2-(4-Chlorophenoxy)phenyl)acetic acid is a chlorinated aromatic compound featuring a phenoxyacetic acid structure. This chemical is characterized by its phenylacetic acid core substituted with a 4-chlorophenoxy group at the ortho position, enhancing its reactivity and potential as an intermediate in organic synthesis. Its molecular formula is C14H11ClO3, with a molecular weight of 262.69 g/mol. The compound exhibits moderate solubility in organic solvents, making it suitable for use in pharmaceutical and agrochemical applications. Its structural features, including the electron-withdrawing chlorine atom and the flexible acetic acid moiety, contribute to its utility in the synthesis of biologically active molecules. The compound is often employed in the development of herbicides, anti-inflammatory agents, and other fine chemicals due to its versatile reactivity.
2-(2-(4-Chlorophenoxy)phenyl)acetic acid structure
25563-04-6 structure
Product Name:2-(2-(4-Chlorophenoxy)phenyl)acetic acid
CAS No:25563-04-6
MF:C14H11ClO3
MW:262.688343286514
MDL:MFCD15528958
CID:830846
Update Time:2025-07-02

2-(2-(4-Chlorophenoxy)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4-Chlorophenoxy)phenyl)acetic acid
    • 2-(4-chlorophenoxy)Benzeneacetic acid
    • 2-[2-(4-chlorophenoxy)phenyl]acetic acid
    • 2-(4-chlorophenoxy)phenylacetic acid
    • ALMJMOPIBISVHZ-UHFFFAOYSA-N
    • BCP10074
    • 2096AB
    • [2-(4-chlorophenoxy)phenyl]acetic acid
    • 2-(4-chlorophenoxy)-benzene acetic acid
    • 2-(2-(4-chlorophenoxy)phenyl)
    • MDL: MFCD15528958
    • Inchi: 1S/C14H11ClO3/c15-11-5-7-12(8-6-11)18-13-4-2-1-3-10(13)9-14(16)17/h1-8H,9H2,(H,16,17)
    • InChI Key: ALMJMOPIBISVHZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1C=CC=CC=1CC(=O)O

Computed Properties

  • Exact Mass: 262.03973
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.317
  • Melting Point: 120-122 ºC
  • PSA: 46.53

2-(2-(4-Chlorophenoxy)phenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019121163-1g
2-(2-(4-Chlorophenoxy)phenyl)acetic acid
25563-04-6 95%
1g
$205.92 2023-09-02
Alichem
A019121163-5g
2-(2-(4-Chlorophenoxy)phenyl)acetic acid
25563-04-6 95%
5g
$630.36 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CP251-50mg
2-(2-(4-Chlorophenoxy)phenyl)acetic acid
25563-04-6 95+%
50mg
192.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CP251-200mg
2-(2-(4-Chlorophenoxy)phenyl)acetic acid
25563-04-6 95+%
200mg
407.0CNY 2021-07-14
TRC
C377730-100mg
2-(2-(4-Chlorophenoxy)phenyl)acetic Acid
25563-04-6
100mg
$ 64.00 2023-09-08
TRC
C377730-250mg
2-(2-(4-Chlorophenoxy)phenyl)acetic Acid
25563-04-6
250mg
$ 98.00 2023-09-08
TRC
C377730-500mg
2-(2-(4-Chlorophenoxy)phenyl)acetic Acid
25563-04-6
500mg
$ 138.00 2023-09-08
TRC
C377730-1g
2-(2-(4-Chlorophenoxy)phenyl)acetic Acid
25563-04-6
1g
$ 180.00 2022-04-28
TRC
C377730-2.5g
2-(2-(4-Chlorophenoxy)phenyl)acetic Acid
25563-04-6
2.5g
$431.00 2023-05-18
TRC
C377730-5g
2-(2-(4-Chlorophenoxy)phenyl)acetic Acid
25563-04-6
5g
$701.00 2023-05-18

2-(2-(4-Chlorophenoxy)phenyl)acetic acid Related Literature

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